4-(2-Fluoro-5-methoxyphenyl)benzoic acid

• IUPAC Name: 4-(2-fluoro-5-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11FO3/c1-18-11-6-7-13(15)12(8-11)9-2-4-10(5-3-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key: YNZGMSBGLAIBNE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)F)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C14H11FO3
• DSSTOX Substance ID: DTXSID80683294
• Molecular Weight: 246.23 g/mol
• CAS RN: 1261896-38-1

Description

4-(2-Fluoro-5-methoxyphenyl)benzoic acid is a chemical compound with the molecular formula C14H11FO3. It has a molecular weight of 246.24.

Molecular Structure Analysis

The InChI code for 4-(2-Fluoro-5-methoxyphenyl)benzoic acid is 1S/C14H11FO3/c1-18-11-6-7-13 (15)12 (8-11)9-2-4-10 (5-3-9)14 (16)17/h2-8H,1H3, (H,16,17). This indicates the presence of a methoxy group (OCH3) and a carboxylic acid group (CO2H) in the molecule.

Scientific Research Applications

Synthesis and Chemical Properties

4-(2-Fluoro-5-methoxyphenyl)benzoic acid is an intermediate in the synthesis of complex molecules. Qiu et al. (2009) developed a practical synthesis method for 2-fluoro-4-bromobiphenyl, a key intermediate in the manufacture of anti-inflammatory materials, highlighting the utility of fluoro-methoxyphenyl compounds in pharmaceutical manufacturing processes (Qiu, Gu, Zhang, & Xu, 2009). This synthesis underscores the relevance of such compounds in creating medically valuable products.

Biological Activity and Applications

Compounds structurally related to 4-(2-Fluoro-5-methoxyphenyl)benzoic acid exhibit a range of biological activities. For instance, benzoic acid derivatives have been widely used in food and feeds as antimicrobial and antifungal preservatives. Studies by Mao et al. (2019) show that benzoic acid can improve gut health by regulating enzyme activity, redox status, immunity, and microbiota, indicating its potential in enhancing digestive health and overall well-being (Mao, Yang, Chen, Yu, & He, 2019).